6-Cyclobutyl-2-cyclopropylpyrimidin-4-ol
Overview
Description
6-Cyclobutyl-2-cyclopropylpyrimidin-4-ol (6-C2CP) is a cyclic organic compound that is widely used in scientific research. It is an important tool in organic synthesis, as it can be used to synthesize many other compounds. In addition, it has a wide range of applications in the field of medicine and biochemistry, as it has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Synthetic Methodologies
- Efficient Synthesis of α-Aminophosphonates : A study described an efficient synthesis method for α-aminophosphonates derived from 2-cyclopropylpyrimidin-4-carbaldehyde, showcasing a phosphomolybdic acid-promoted Kabachnik–Fields reaction. This method exemplifies the utility of pyrimidin-4-ol derivatives in synthesizing compounds with potential biological activity (P. S. Reddy et al., 2014).
Chemical Structure Analysis
- Crystal Structure of Cyprodinil : The crystal structure of cyprodinil, a fungicide with a 4-cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine structure, was determined, revealing insights into its molecular geometry and intermolecular interactions. This research provides a foundation for understanding the structural properties of similar pyrimidine derivatives (Youngeun Jeon et al., 2015).
Biological Activity Assessment
- Antiviral Activity of Pyrimidines : A comprehensive study on 6-[2-(Phosphonomethoxy)alkoxy]pyrimidines demonstrated their antiviral properties against a range of viruses, including herpes simplex and HIV. This work highlights the potential of pyrimidine derivatives in antiviral drug development (A. Holý et al., 2002).
Novel Compounds and Applications
- Synthesis and Biological Properties of Pyrimidine Derivatives : Novel 2-S-, 4-, 5-substituted, and bicyclic derivatives of 6-methylpyrimidine-4-ol were synthesized and assessed for their biological properties. These compounds exhibited significant plant growth-stimulating activity, indicating their potential agricultural applications (A. Yengoyan et al., 2020).
properties
IUPAC Name |
4-cyclobutyl-2-cyclopropyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c14-10-6-9(7-2-1-3-7)12-11(13-10)8-4-5-8/h6-8H,1-5H2,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXDKXEIDLWVTRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=CC(=O)NC(=N2)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-((1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl)pyrimidin-4-ol](/img/structure/B1487097.png)
![7-Bromo-6-methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine](/img/structure/B1487104.png)
